Cas no 4852-19-1 (2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl-)
4852-19-1 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl-
CAS No:4852-19-1
MF:C10H13N3O2
MW:207.229121923447
CID:334079
PubChem ID:78566
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl-
- 1,3-diallyl-6-aminouracil monohydrate
- 1,3-Diallyl-6-amino-1H-pyrimidin-2,4-dion
- 1,3-diallyl-6-amino-1H-pyrimidine-2,4-dione
- 1,3-Diallyl-6-amino-2,4(1H,3H)-pyrimidinedione
- 1,3-diallyl-6-aminouracil
- 6-Amino-1,3-bis(2-propenyl)-2,4(1H,3H)-pyrimidinedione
- Einecs 225-444-4
- 1,3-Diallyl-6-amino-2,4(1H,3H)-pyrimidinedione #
- SCHEMBL476495
- 6-Amino-1,3-di(prop-2-en-1-yl)pyrimidine-2,4(1H,3H)-dione
- DTXSID60964078
- 2,4(1H,3H)-Pyrimidinedione, 6-amino-1,3-di-2-propenyl-
- 4852-19-1
-
- Inchi: 1S/C10H13N3O2/c1-3-5-12-8(11)7-9(14)13(6-4-2)10(12)15/h3-4,7H,1-2,5-6,11H2
- InChI Key: FWOKREPUUOLKNQ-UHFFFAOYSA-N
- SMILES: O=C1N(C(C=C(N)N1CC=C)=O)CC=C
Computed Properties
- Exact Mass: 225.11100
- Monoisotopic Mass: 207.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 79.25000
- LogP: 0.48110
2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4852-19-1 (2,4(1H,3H)-Pyrimidinedione,6-amino-1,3-di-2-propen-1-yl-) Related Products
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